Cas no 392246-50-3 (2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide)

• Product Name: 2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
• CAS No: 392246-50-3
• MF: C₁₇H₁₄Cl₂N₂OS
• MW: 365.276860713959
• CID: 6418563
• PubChem ID: 4482359
• Update Time: 2025-10-28

2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
• AKOS024575736
• F0328-0203
• 2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide
• Oprea1_420094
• 392246-50-3
• Benzamide, 2,5-dichloro-N-(3-cyano-4,5,6,7-tetrahydro-5-methylbenzo[b]thien-2-yl)-

• Inchi： 1S/C17H14Cl2N2OS/c1-9-2-5-15-11(6-9)13(8-20)17(23-15)21-16(22)12-7-10(18)3-4-14(12)19/h3-4,7,9H,2,5-6H2,1H3,(H,21,22)
• InChI Key： KAGUATRVDURTMP-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCC(C)CC=2C=1C#N)(=O)C1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 364.0203896g/mol
• Monoisotopic Mass: 364.0203896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 473.7±45.0 °C(Predicted)
• pka: 10.98±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide

Introduction to 2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide and Its Significance in Modern Chemical Biology

2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide, with the CAS number 392246-50-3, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure and diverse functional groups, has garnered attention for its potential applications in drug discovery and molecular therapy. The compound's unique chemical profile, encompassing chloro and cyano substituents alongside a benzothiophene core, positions it as a promising candidate for further exploration in various biological pathways.

The benzothiophene moiety in 2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide is particularly noteworthy. Benzothiophenes are a class of heterocyclic compounds that have been extensively studied due to their broad spectrum of biological activities. These include anti-inflammatory, antimicrobial, and anticancer properties. The presence of a methyl group at the 5-position and a cyano group at the 3-position further modulates the pharmacological profile of this compound, enhancing its interaction with biological targets.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from benzothiophene derivatives. The structural complexity of these compounds often translates into high specificity for biological targets, making them valuable tools in drug design. For instance, studies have demonstrated that benzothiophene-based molecules can modulate enzyme activity and receptor binding, which are critical mechanisms in many diseases. The chloro substituents in 2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide may also contribute to its binding affinity by participating in halogen bonding interactions with biological partners.

The tetrahydro derivative in the name underscores the compound's three-dimensional structure. This conformational flexibility can be advantageous in drug design as it allows the molecule to adopt multiple orientations when interacting with biological targets. Such flexibility can improve binding affinity and reduce off-target effects. The combination of these structural features makes 2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide a compelling subject for further investigation.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions. These techniques have been instrumental in predicting the binding modes of small molecules like 2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide to their biological targets. Such predictions are crucial for rational drug design and can significantly accelerate the discovery process. By leveraging these computational tools alongside experimental data, researchers can gain deeper insights into the mechanisms of action of this compound.

The synthesis of complex molecules like 2,5-dichloro-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide presents both challenges and opportunities. The multi-step synthesis often requires careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency than ever before. These improvements have not only facilitated the production of novel compounds but also expanded the chemical space available for drug discovery.

The pharmacokinetic properties of a compound are equally important as its biochemical activity. Understanding how a molecule is absorbed、distributed、metabolized，and excreted (ADME) is essential for determining its therapeutic potential. In vitro and in vivo studies are conducted to evaluate these properties for 2，5-dichloro-N-(3-cyano— 5-methyl— 4， 5， 6， 7— tetrahyd ro— 1— ben zoth ioph ene - 2 - yl )be nz am ide . These studies provide critical data for assessing its suitability for clinical development.

The potential applications of 2， 5 - dich lor o - N - ( 3 - cyano - 5 - me thyl - 4 ， 5 ， 6 ， 7 - tet ra hyd ro - 1 - ben z oth ioph ene - 2 - yl )be nz am ide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for developing probes used in biochemical research. These probes can help researchers unravel complex biological processes by interacting selectively with specific targets.

In conclusion，2， 5 - dich lor o - N - ( 3 - cyano - 5 - me thyl - 4 ， 5 ， 6 ， 7 - tet ra hyd ro - 1 - ben z oth ioph ene - 2 - yl )be nz am ide (CAS no：392246—50—3) is a compound with significant potential in chemical biology and pharmaceutical research。 Its complex structure， diverse functional groups， and promising biological activities make it an exciting subject for further exploration。 As research continues to uncover new applications for this molecule， it is likely to play an increasingly important role in the development of novel therapeutic agents。